Cas no 2171731-82-9 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid
• CAS No: 2171731-82-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6512505
• PubChem ID: 165553348
• Update Time: 2025-06-10

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenoxy}acetic acid
• EN300-1480998
• 2171731-82-9

• Inchi： 1S/C27H26N2O6/c1-2-22(26(32)28-23-13-7-8-14-24(23)34-16-25(30)31)29-27(33)35-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-14,21-22H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LWJCAXVIBOUSCD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1OCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid (CAS No. 2171731-82-9)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid, with the CAS number 2171731-82-9, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug development. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylacetic acid moiety, making it a valuable intermediate in the synthesis of bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. The presence of this group in 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid makes it an excellent starting material for the synthesis of peptides and other bioactive compounds. The phenylacetic acid moiety, on the other hand, contributes to the compound's solubility and reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. This finding suggests that these compounds could be developed into effective treatments for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. The study showed that compounds derived from this intermediate exhibited high affinity and selectivity for specific GPCRs, making them promising candidates for further development.

The synthetic versatility of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A study published in the Molecular Pharmaceutics journal reported that prodrugs derived from this compound showed improved pharmacokinetic properties compared to their parent drugs, including enhanced stability and reduced toxicity. These findings underscore the potential of this compound as a platform for developing more effective and safer therapeutic agents.

Beyond its applications in drug development, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have explored its potential as a building block for self-assembling supramolecular structures. These structures have applications in areas such as drug delivery systems, where they can be designed to release drugs in a controlled manner at specific sites within the body.

The unique properties of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid, including its reactivity, solubility, and synthetic versatility, make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop scalable synthetic routes to produce this compound efficiently on a larger scale.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenoxy}acetic acid (CAS No. 2171731-82-9) is a multifunctional compound with significant potential in various fields, including medicinal chemistry, materials science, and drug delivery systems. Its unique structural features and versatile synthetic properties make it an invaluable tool for researchers and chemists working on the development of novel therapeutic agents and advanced materials.